molecular formula C9H9F2N B3058055 6,8-Difluoro-1,2,3,4-tetrahydroisoquinoline CAS No. 874942-09-3

6,8-Difluoro-1,2,3,4-tetrahydroisoquinoline

Cat. No. B3058055
CAS RN: 874942-09-3
M. Wt: 169.17
InChI Key: XJNWOYKUWYLBSL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6,8-Difluoro-1,2,3,4-tetrahydroisoquinoline is a chemical compound with the molecular formula C9H9F2N . It is a derivative of tetrahydroisoquinoline, a structural motif found in many natural products and therapeutic lead compounds .


Synthesis Analysis

The synthesis of 6,8-Difluoro-1,2,3,4-tetrahydroisoquinoline involves the cyclization of an N-acyl derivative of β-phenylethylamine in the presence of a dehydrating agent such as POCl3, P2O5, ZnCl2 to generate 3,4-dihydro isoquinoline derivatives .


Molecular Structure Analysis

The InChI code for 6,8-Difluoro-1,2,3,4-tetrahydroisoquinoline is 1S/C9H9F2N.ClH/c10-7-3-6-1-2-12-5-8(6)9(11)4-7;/h3-4,12H,1-2,5H2;1H . This indicates that the compound has a tetrahydroisoquinoline core with two fluorine atoms attached at the 6 and 8 positions.


Chemical Reactions Analysis

Tetrahydroisoquinolines, including 6,8-Difluoro-1,2,3,4-tetrahydroisoquinoline, have been explored for C(1)-functionalization with alkynes using various heterogeneous catalysts . These reactions are part of a broader interest in the synthesis of C(1)-substituted tetrahydroisoquinolines, which can act as precursors for various alkaloids displaying multifarious biological activities .


Physical And Chemical Properties Analysis

The molecular weight of 6,8-Difluoro-1,2,3,4-tetrahydroisoquinoline is 205.63 . It is a solid at room temperature .

Scientific Research Applications

PNMT Inhibition and Selectivity Enhancement

One significant application of 6,8-Difluoro-1,2,3,4-tetrahydroisoquinoline derivatives is in the field of enzyme inhibition, specifically targeting phenylethanolamine N-methyltransferase (PNMT). Research conducted by Grunewald et al. (2006) revealed that fluorination of tetrahydroisoquinolines (THIQs) alters the compound's pKa, affecting its binding affinity to receptors. In their study, 3-methyl-THIQs were investigated for their PNMT inhibitory potency. It was found that beta-fluorination of THIQs can be used to enhance selectivity for PNMT inhibition while maintaining low affinity for alpha(2)-adrenoceptors. This balance is crucial for the design of potent and selective pharmacological agents (G. L. Grunewald, Mitchell R Seim, Jian Lu, Mariam Makboul, K. R. Criscione, 2006).

Synthesis of Fluorinated Compounds

Another application involves the synthesis of various fluorinated compounds using tetrahydroisoquinolines. For instance, Punirun et al. (2018) developed an efficient C1-difluoromethylation process for tetrahydroisoquinolenes, leading to the formation of C1-difluoro(phenylsulfanyl)methylated tetrahydroisoquinoline adducts. These adducts serve as key precursors in the synthesis of fluorinated pyrrolo[2,1-a]isoquinoline and benzo[a]quinolizidines (Teerachai Punirun, D. Soorukram, C. Kuhakarn, V. Reutrakul, M. Pohmakotr, 2018).

Asymmetric Synthesis

The field of asymmetric synthesis also utilizes 6,8-Difluoro-1,2,3,4-tetrahydroisoquinoline derivatives. Liu et al. (2015) outlined novel strategies for the catalytic asymmetric synthesis of C1-chiral tetrahydroisoquinolines, highlighting their importance in natural products and as chiral scaffolds in asymmetric catalysis. The paper summarized recent stereoselective methods for the synthesis of these compounds, emphasizing their applications in the total synthesis of alkaloid natural products (Wangsheng Liu, Shasha Liu, Ruiwen Jin, Hao Guo, Jinbo Zhao, 2015).

Multicomponent Reactions

6,8-Difluoro-1,2,3,4-tetrahydroisoquinoline is also significant in multicomponent reactions. Kaur and Kumar (2020) discussed the advancements in the C(1)-functionalization of tetrahydroisoquinolines via multicomponent reactions. Such reactions are crucial for synthesizing C(1)-substituted derivatives, acting as precursors for various alkaloids with diverse biological activities (P. Kaur, Rakesh Kumar, 2020).

Eco-friendly Synthesis

Lastly, the compound plays a role in eco-friendly synthetic approaches. Damera and Pagadala (2023) reported on the green synthesis of multi-functionalized benzenes, including 1,2,3,4-tetrahydroisoquinoline-6,8-dicarbonitrile derivatives. This approach aligns with the principles of green chemistry, emphasizing the efficient and environmentally friendly synthesis of bioactive molecules (Thirupathi Damera, Ramakanth Pagadala, 2023).

Safety and Hazards

6,8-Difluoro-1,2,3,4-tetrahydroisoquinoline is associated with several hazard statements including H302, H315, H319, and H335 . These indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation .

Future Directions

Tetrahydroisoquinolines, including 6,8-Difluoro-1,2,3,4-tetrahydroisoquinoline, have garnered significant attention in the scientific community due to their diverse biological activities . Future research will likely continue to explore the synthesis of novel tetrahydroisoquinoline analogs with potent biological activity, as well as their potential applications in medicinal chemistry .

properties

IUPAC Name

6,8-difluoro-1,2,3,4-tetrahydroisoquinoline
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H9F2N/c10-7-3-6-1-2-12-5-8(6)9(11)4-7/h3-4,12H,1-2,5H2
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XJNWOYKUWYLBSL-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CNCC2=C1C=C(C=C2F)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H9F2N
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID101264494
Record name 6,8-Difluoro-1,2,3,4-tetrahydroisoquinoline
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID101264494
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

169.17 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

874942-09-3
Record name 6,8-Difluoro-1,2,3,4-tetrahydroisoquinoline
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=874942-09-3
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 6,8-Difluoro-1,2,3,4-tetrahydroisoquinoline
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID101264494
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
6,8-Difluoro-1,2,3,4-tetrahydroisoquinoline
Reactant of Route 2
Reactant of Route 2
6,8-Difluoro-1,2,3,4-tetrahydroisoquinoline
Reactant of Route 3
Reactant of Route 3
6,8-Difluoro-1,2,3,4-tetrahydroisoquinoline
Reactant of Route 4
Reactant of Route 4
6,8-Difluoro-1,2,3,4-tetrahydroisoquinoline
Reactant of Route 5
Reactant of Route 5
6,8-Difluoro-1,2,3,4-tetrahydroisoquinoline
Reactant of Route 6
6,8-Difluoro-1,2,3,4-tetrahydroisoquinoline

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.